N-(1-cyanocyclohexyl)-2-[(1,2-dihydroacenaphthylen-5-yl)amino]-N-methylacetamide

• IUPAC Name: N-(1-cyanocyclohexyl)-2-(1,2-dihydroacenaphthylen-5-ylamino)-N-methylacetamide
• InChI: InChI=1S/C22H25N3O/c1-25(22(15-23)12-3-2-4-13-22)20(26)14-24-19-11-10-17-9-8-16-6-5-7-18(19)21(16)17/h5-7,10-11,24H,2-4,8-9,12-14H2,1H3
• InChI Key: DPVJVVUKWBKJOW-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CNC1=CC=C2CCC3=C2C1=CC=C3)C4(CCCCC4)C#N
• Molecular Formula: C22H25N3O
• Molecular Weight: 347.5 g/mol

Description

N-(1-cyanocyclohexyl)-2-[(1,2-dihydroacenaphthylen-5-yl)amino]-N-methylacetamide, commonly known as JWH-018, is a synthetic cannabinoid that was first synthesized in 1995 by John W. Huffman. It is a psychoactive substance that acts on the cannabinoid receptors in the brain, producing effects similar to those of THC, the active ingredient in marijuana. JWH-018 has gained popularity as a recreational drug and has been banned in many countries due to its potential for abuse.

Mechanism of Action

JWH-018 acts on the cannabinoid receptors in the brain, specifically the CB1 receptor, which is responsible for the psychoactive effects of THC. It binds to the receptor and activates it, leading to the release of neurotransmitters such as dopamine and serotonin, which produce the characteristic effects of JWH-018.
Biochemical and Physiological Effects:
JWH-018 has been shown to produce a wide range of biochemical and physiological effects in the body. It has been shown to increase heart rate, blood pressure, and body temperature, as well as alter the levels of neurotransmitters in the brain. JWH-018 has also been shown to have analgesic properties, reducing pain perception in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using JWH-018 in lab experiments is that it produces effects similar to those of THC, allowing researchers to study the endocannabinoid system and its role in the brain and behavior. However, one limitation of using JWH-018 is its potential for abuse, which can lead to ethical concerns in animal studies. Additionally, the effects of JWH-018 may vary depending on the dose and route of administration, making it difficult to compare results across studies.

Future Directions

There are many potential future directions for research on JWH-018 and other synthetic cannabinoids. One area of interest is the development of new synthetic cannabinoids with improved safety profiles and therapeutic potential. Another area of interest is the study of the long-term effects of synthetic cannabinoids on the brain and behavior, particularly in individuals who use these substances recreationally. Additionally, research on the potential therapeutic uses of synthetic cannabinoids, such as for pain management or anxiety disorders, is an important area of future research.

Synthesis Methods

JWH-018 is synthesized by reacting 1-pentyl-3-(1-naphthoyl)indole with cyclohexyl isocyanide in the presence of a catalyst. The resulting product is then purified and crystallized to obtain JWH-018 in its pure form.

Scientific Research Applications

JWH-018 has been used extensively in scientific research to study the effects of synthetic cannabinoids on the brain and behavior. It has been shown to produce similar effects to THC, including euphoria, relaxation, and altered perception of time and space. JWH-018 has also been used to study the role of the endocannabinoid system in the regulation of mood, appetite, and pain.